4-[(Pent-1-yn-3-yl)amino]pyridine-2-carboxylic acid

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 4-(pent-1-yn-3-ylamino)pyridine-2-carboxylic acid
• InChI: InChI=1S/C11H12N2O2/c1-3-8(4-2)13-9-5-6-12-10(7-9)11(14)15/h1,5-8H,4H2,2H3,(H,12,13)(H,14,15)
• InChI Key: BBKACMUGUVDJPK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C#C)NC1=CC(=NC=C1)C(=O)O

Description

4-[(Pent-1-yn-3-yl)amino]pyridine-2-carboxylic acid is a pyridine-based derivative characterized by a pent-1-yn-3-yl amino substituent at the 4-position of the pyridine ring and a carboxylic acid group at the 2-position. The pentynylamino group introduces a linear alkyne chain with an amine linkage, which may confer unique electronic and steric properties. This structural motif is significant in medicinal chemistry, as pyridine-carboxylic acid derivatives are frequently explored for their bioactivity, including enzyme inhibition and receptor modulation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(Pent-1-yn-3-yl)amino]pyridine-2-carboxylic acid typically involves the following steps:

Starting Materials: The synthesis begins with pyridine-2-carboxylic acid and pent-1-yne.

Formation of Intermediate: The amino group is introduced at the 4-position of the pyridine ring through a nucleophilic substitution reaction.

Final Product Formation: The pent-1-yn-3-yl group is attached to the amino group through an alkylation reaction.

The reaction conditions often involve the use of solvents like ethanol or methanol, and catalysts such as palladium or copper to facilitate the reactions.

Industrial Production Methods

In an industrial setting, the production of 4-[(Pent-1-yn-3-yl)amino]pyridine-2-carboxylic acid may involve continuous flow reactors to ensure consistent product quality and yield. The use of automated systems for reagent addition and temperature control can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

4-[(Pent-1-yn-3-yl)amino]pyridine-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The amino group can participate in substitution reactions to form derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly used for substitution reactions.

Major Products

The major products formed from these reactions include various substituted pyridine derivatives, alcohols, and oxides, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

4-[(Pent-1-yn-3-yl)amino]pyridine-2-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 4-[(Pent-1-yn-3-yl)amino]pyridine-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest its involvement in inhibiting certain enzymes and signaling pathways related to disease progression.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations: 4-(Sulfanylcarbonyl)pyridine-2-carboxylic Acid

Structure: Replaces the pentynylamino group with a sulfanylcarbonyl (-S-CO-) substituent at the 4-position . Properties:

• The sulfanylcarbonyl group is electron-withdrawing, increasing the acidity of the carboxylic acid (pKa ~2.5–3.0) compared to the target compound (pKa ~4–5, estimated).
• Enhanced thiol reactivity due to the sulfanyl group, enabling disulfide bond formation or metal coordination.
  Applications : Primarily used in coordination chemistry and as a precursor for thiol-containing polymers.

Heterocyclic Substitutions: 4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic Acid

Structure: Features a pyrrole ring at the 4-position instead of the pentynylamino group . Properties:

• Pyrrole’s aromaticity facilitates π-π stacking interactions with biological targets, improving binding affinity in enzyme inhibitors.
• Reduced solubility compared to the target compound due to the hydrophobic pyrrole ring.
  Applications : Widely employed in synthesizing anticancer agents and fluorescent materials.

Pharmacologically Active Derivatives: Benzothiazole-Containing Analogues

Structure: Complex derivatives like 2-{6-[(1,3-Benzothiazol-2-yl)amino]-1,2,3,4-tetrahydroquinolin-1-yl}-1,3-thiazole-4-carboxylic acid (Example 1 in patents) . Properties:

• Benzothiazole and thiazole moieties enhance π-stacking and hydrogen-bonding capabilities, critical for BCL-XL protein inhibition.
• Higher molecular weights (>400 g/mol) compared to the target compound (~250 g/mol) may reduce bioavailability.
  Applications : Investigated as pro-apoptotic agents in cancer therapy.

Amide vs. Carboxylic Acid: 4-(4-Amino-phenoxy)-pyridine-2-carboxylic Acid Methylamide

Structure: Replaces the carboxylic acid with a methylamide and introduces a 4-amino-phenoxy group at the 4-position . Properties:

• Methylamide reduces acidity (pKa ~8–9), improving membrane permeability but limiting ionic interactions.
• Applications: Explored in CNS-targeted drug development.

Comparative Data Table

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituent	Key Applications
4-[(Pent-1-yn-3-yl)amino]pyridine-2-carboxylic acid	C₁₁H₁₂N₂O₂	204.23	Pentynylamino	Drug lead optimization
4-(Sulfanylcarbonyl)pyridine-2-carboxylic acid	C₇H₅NO₂S	167.18	Sulfanylcarbonyl	Coordination chemistry
4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid	C₁₀H₈N₂O₂	188.18	Pyrrole	Anticancer agents, materials
4-(4-Amino-phenoxy)-pyridine-2-carboxylic acid methylamide	C₁₃H₁₃N₃O₂	243.26	Phenoxy, methylamide	CNS therapeutics
Example 1 (Benzothiazole derivative)	C₂₀H₁₈N₄O₂S₂	434.52	Benzothiazole, thiazole	BCL-XL inhibition

Key Research Findings

• Electronic Effects: Electron-withdrawing groups (e.g., sulfanylcarbonyl) lower the pKa of the carboxylic acid, enhancing solubility but reducing lipid permeability. Conversely, hydrophobic substituents (e.g., pentynylamino) balance solubility and bioavailability .
• Pharmacological Activity : Benzothiazole-containing analogues demonstrate superior protein-binding affinity due to heterocyclic π-stacking, but their larger size may limit pharmacokinetic profiles .
• Synthetic Utility: The alkyne group in the target compound enables modular derivatization, offering advantages over static structures like pyrrole or phenoxy derivatives .

Biological Activity

4-[(Pent-1-yn-3-yl)amino]pyridine-2-carboxylic acid is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C$_{11}$H$_{12}$N$_2$O$_2$
• Molecular Weight : 204.23 g/mol
• CAS Number : 1692472-96-0

Research indicates that compounds similar to 4-[(Pent-1-yn-3-yl)amino]pyridine-2-carboxylic acid interact with various biological targets, including enzymes and receptors involved in critical pathways. The following mechanisms have been observed:

• Inhibition of Enzymatic Activity : The compound has shown potential in inhibiting enzymes related to cancer progression and inflammation.
• Modulation of Signaling Pathways : It may influence pathways such as apoptosis and cell proliferation, making it a candidate for further research in cancer therapeutics.

Biological Activity Overview

The biological activity of 4-[(Pent-1-yn-3-yl)amino]pyridine-2-carboxylic acid can be summarized in the following table:

Activity Type	Description	Reference
Anticancer Activity	Exhibits cytotoxic effects on various cancer cell lines.
Anti-inflammatory Properties	Reduces inflammation markers in vitro.
Enzyme Inhibition	Inhibits specific enzymes linked to tumor growth.

Case Study 1: Anticancer Efficacy

A study evaluated the cytotoxic effects of 4-[(Pent-1-yn-3-yl)amino]pyridine-2-carboxylic acid on human breast cancer cell lines. The compound demonstrated significant inhibition of cell viability, suggesting its potential as a chemotherapeutic agent.

Case Study 2: Anti-inflammatory Effects

In another investigation, the compound was tested for its ability to modulate inflammatory responses in macrophages. Results indicated a marked decrease in pro-inflammatory cytokine production, highlighting its therapeutic potential in treating inflammatory diseases.

Research Findings

Recent research has focused on the structure-activity relationship (SAR) of pyridine derivatives, including 4-[(Pent-1-yn-3-yl)amino]pyridine-2-carboxylic acid. Key findings include:

• Enhanced Potency : Modifications to the side chain significantly affect biological activity, with certain substitutions leading to increased potency against targeted enzymes.
• ADMET Properties : Preliminary studies suggest favorable absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles for this compound, making it a promising candidate for drug development.